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Compound of Interest

Compound Name: N-Acetyl-N-methyl-L-leucine

Cat. No.: B15300498

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the synthesis, and theoretical
biological context of N-Acetyl-N-methyl-L-leucine. Due to the limited specific research on this
compound, this guide also extensively covers the well-documented parent compound, N-
acetyl-L-leucine, to provide a foundational understanding.

Introduction and Discovery

Direct historical accounts and discovery narratives for N-Acetyl-N-methyl-L-leucine are not
readily available in published scientific literature, suggesting it is a novel or niche research
compound. Its existence is primarily theoretical, based on the principles of organic synthesis
and the known reactivity of its parent molecules, L-leucine, N-acetyl-L-leucine, and N-methyl-L-
leucine.

In contrast, the parent compound, N-acetyl-L-leucine, has a documented history. The racemic
mixture, N-acetyl-DL-leucine, has been commercially available in France since 1957 for the
treatment of vertigo.[1] More recent research has identified the L-enantiomer, N-acetyl-L-
leucine, as the biologically active form, leading to its investigation for various
neurodegenerative and neurological disorders.[2][3]

Synthesis of N-Acetyl-N-methyl-L-leucine
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A definitive, published synthesis protocol for N-Acetyl-N-methyl-L-leucine is not available.
However, a plausible synthetic route can be proposed based on established methods for the N-
methylation of N-acylated amino acids. The most broadly applied method for N-methylation of
N-acyl amino acids involves the use of a strong base and a methylating agent.[4]

A potential two-step synthesis from L-leucine is outlined below.

Experimental Protocol: Proposed Synthesis

Step 1: N-acetylation of L-leucine to form N-acetyl-L-leucine.
o Materials: L-leucine, acetic anhydride, aqueous sodium hydroxide.

e Procedure: L-leucine is dissolved in an aqueous solution of sodium hydroxide. Acetic
anhydride is then added portion-wise while maintaining the temperature and pH of the
reaction mixture. The reaction is stirred until completion, typically monitored by thin-layer
chromatography. Upon completion, the solution is acidified to precipitate the N-acetyl-L-
leucine product. The crude product is then filtered, washed, and can be recrystallized to
achieve high purity.

Step 2: N-methylation of N-acetyl-L-leucine to form N-Acetyl-N-methyl-L-leucine.

o Materials: N-acetyl-L-leucine, sodium hydride (NaH), methyl iodide (CHsl), anhydrous
tetrahydrofuran (THF).

e Procedure: N-acetyl-L-leucine is dissolved in anhydrous THF under an inert atmosphere
(e.g., argon or nitrogen). The solution is cooled in an ice bath, and sodium hydride is added
portion-wise as a strong base to deprotonate the amide nitrogen. The reaction mixture is
stirred for a period to ensure complete deprotonation. Methyl iodide is then added as the
methylating agent. The reaction is allowed to warm to room temperature and stirred until
completion. The reaction is quenched by the careful addition of water. The product is then
extracted with an organic solvent, and the organic layer is washed, dried, and concentrated
under reduced pressure. The crude N-Acetyl-N-methyl-L-leucine can be purified using
column chromatography.
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Proposed two-step synthesis of N-Acetyl-N-methyl-L-leucine.

Physicochemical Properties

The predicted physicochemical properties of N-Acetyl-N-methyl-L-leucine are compared with
the known properties of N-acetyl-L-leucine in the table below.

N-Acetyl-N-methyl-L-

Property N-acetyl-L-leucine . .
leucine (Predicted)
Molecular Formula CsH1sNOs CoH17NOs3
Molecular Weight 173.21 g/mol [1] 187.24 g/mol
Appearance White crystalline powder[5] Likely a white solid
N ) Expected to have lower water
Solubility 8.1 mg/mL in water at 25 °C[1] -
solubility
LogP 0.5[1] Expected to be higher than 0.5

Biological Activity and Mechanism of Action
(Inferred from N-acetyl-L-leucine)

There is no direct research on the biological activity or mechanism of action of N-Acetyl-N-
methyl-L-leucine. However, insights can be drawn from the extensive studies on N-acetyl-L-
leucine.

The working hypothesis for N-acetyl-L-leucine is that it acts as a prodrug, entering metabolic
pathways where its effects are mediated by its metabolic products.[6] Acetylation of leucine
alters its cellular uptake, switching from the L-type amino acid transporter (LAT1) to organic
anion transporters (OAT1 and OAT3) and the monocarboxylate transporter type 1 (MCT1).[6]
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Once inside the cell, N-acetyl-L-leucine is metabolized to L-leucine.[6] The therapeutic effects
of N-acetyl-L-leucine are being investigated in the context of several neurological disorders and
are thought to involve multiple pathways:

o Neuroprotection and Attenuation of Neuroinflammation: In models of traumatic brain injury,
N-acetyl-L-leucine has been shown to attenuate neuronal death and neuroinflammation.[3]

o Restoration of Autophagy Flux: N-acetyl-L-leucine treatment can partially restore autophagy,
a cellular process for clearing damaged components.[3]

o Metabolic Regulation: In animal models of neurodegenerative diseases like Sandhoff's
disease and Niemann-Pick disease type C, N-acetyl-DL-leucine has been observed to
normalize glucose and glutamate metabolism and improve mitochondrial energy metabolism.

[2]

It is important to note that the N-methylation of the amide nitrogen in N-Acetyl-N-methyl-L-
leucine would likely alter its biological properties significantly compared to N-acetyl-L-leucine.
The methyl group could sterically hinder enzymatic deacetylation, potentially making it a poorer
prodrug for L-leucine. Furthermore, the change in the hydrogen bonding capacity of the amide
group could affect its interaction with transporters and target proteins.
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Hypothesized mechanism of action of N-acetyl-L-leucine.

Quantitative Data from Preclinical Studies of N-
acetyl-L-leucine
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The following table summarizes key quantitative data from preclinical studies on N-acetyl-L-

leucine.
Parameter Value Species/Model Study Context
Cellular uptake
MCT1 Transport (Km) 3.0mM In vitro kinetics of N-acetyl-L-
leucine[6]
o ) Inhibition of MCT1 by
MCT1 Inhibition (ICs0) 15 mM In vitro

N-acetyl-L-leucine[6]

Conclusion and Future Directions

N-Acetyl-N-methyl-L-leucine remains a compound of theoretical interest with a scarcity of
dedicated research. Its synthesis is plausible through established chemical methodologies. The
biological effects of the dual N-acetylation and N-methylation of L-leucine are yet to be
explored and could offer novel pharmacological properties. Future research should focus on
the successful synthesis and purification of N-Acetyl-N-methyl-L-leucine, followed by in vitro
and in vivo studies to elucidate its pharmacokinetic profile, metabolic fate, and potential
therapeutic activities. Comparative studies with N-acetyl-L-leucine would be crucial to
understanding the impact of the N-methyl group on its biological function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Novel Compound]. BenchChem, [2025]. [Online PDF]. Available at:
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methyl-Il-leucine-as-a-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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